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Compound of Interest

Compound Name: 5-Aminopyridine-3-sulfonamide

Cat. No.: B1337962 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of 5-Aminopyridine-3-sulfonamide,

a heterocyclic compound of interest to researchers, scientists, and drug development

professionals. This document details its chemical identity, physicochemical properties, a

representative synthetic workflow, and its established biological role as a sulfonamide

antibacterial agent.

Chemical Identity
The nomenclature and various identifiers for 5-Aminopyridine-3-sulfonamide are crucial for

accurate database searches and regulatory submissions.

IUPAC Name: 5-aminopyridine-3-sulfonamide[1]

Synonyms: A comprehensive list of synonyms is provided in the table below to aid in cross-

referencing across different chemical databases and literature.[1]
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Synonym CAS Number

5-AMINO-3-PYRIDINESULFONAMIDE 62009-21-6

3-Pyridinesulfonamide, 5-amino- 62009-21-6

5-azanylpyridine-3-sulfonamide 62009-21-6

DTXSID10506801 62009-21-6

5-AMINO-PYRIDINE-3-SULFONIC ACID

AMIDE
62009-21-6

Physicochemical Properties
The following table summarizes key physicochemical properties of 5-Aminopyridine-3-
sulfonamide, which are essential for its handling, formulation, and in silico modeling.

Property Value Source

Molecular Formula C₅H₇N₃O₂S PubChem

Molecular Weight 173.20 g/mol PubChem

Appearance Solid (predicted) -

XLogP3 -0.9 PubChem

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
5 PubChem

Rotatable Bond Count 1 PubChem

Exact Mass 173.02589765 g/mol PubChem

Topological Polar Surface Area 107 Å² PubChem

Heavy Atom Count 11 PubChem

Complexity 220 PubChem
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Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 5-Aminopyridine-3-
sulfonamide is not readily available in the public domain, a general synthetic strategy can be

inferred from established methods for preparing analogous pyridine sulfonamides. The most

plausible route involves the sulfonation of 3-aminopyridine, followed by conversion of the

resulting sulfonic acid to the sulfonamide.

General Experimental Workflow for the Synthesis of 5-
Aminopyridine-3-sulfonamide
The following diagram illustrates a logical workflow for the synthesis, starting from 3-

aminopyridine. This multi-step process is a standard approach for the preparation of aromatic

sulfonamides.
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General Synthetic Workflow for 5-Aminopyridine-3-sulfonamide

Start: 3-Aminopyridine

Step 1: Sulfonation
Reagent: Oleum (fuming sulfuric acid) or Chlorosulfonic acid

Intermediate: 5-Aminopyridine-3-sulfonic acid

Step 2: Conversion to Sulfonyl Chloride
Reagent: Thionyl chloride (SOCl₂) or Phosphorus pentachloride (PCl₅)

Intermediate: 5-Aminopyridine-3-sulfonyl chloride

Step 3: Amination
Reagent: Ammonia (aqueous or gas)

Product: 5-Aminopyridine-3-sulfonamide

Purification
(e.g., Recrystallization, Chromatography)

Characterization
(e.g., NMR, MS, IR)

Click to download full resolution via product page

Caption: A potential multi-step synthesis route for 5-Aminopyridine-3-sulfonamide.
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Detailed Methodologies for Key Experiments
Step 1: Sulfonation of 3-Aminopyridine

Materials: 3-Aminopyridine, Oleum (20-30% SO₃) or Chlorosulfonic acid.

Procedure: In a flask equipped with a stirrer and under anhydrous conditions, 3-

aminopyridine is slowly added to an excess of the sulfonating agent at a controlled

temperature (typically 0-10 °C). The reaction mixture is then heated (temperature and

duration will require optimization) to drive the sulfonation. The reaction is quenched by

carefully pouring the mixture onto ice. The precipitated 5-aminopyridine-3-sulfonic acid is

then filtered, washed with cold water, and dried.

Step 2: Formation of 5-Aminopyridine-3-sulfonyl chloride

Materials: 5-Aminopyridine-3-sulfonic acid, Thionyl chloride or Phosphorus pentachloride,

catalytic amount of Dimethylformamide (DMF).

Procedure: The dried 5-aminopyridine-3-sulfonic acid is refluxed with an excess of thionyl

chloride and a catalytic amount of DMF until the reaction is complete (monitored by TLC or

disappearance of starting material). The excess thionyl chloride is removed under reduced

pressure to yield the crude 5-aminopyridine-3-sulfonyl chloride.

Step 3: Amination to 5-Aminopyridine-3-sulfonamide

Materials: 5-Aminopyridine-3-sulfonyl chloride, concentrated aqueous ammonia.

Procedure: The crude sulfonyl chloride is dissolved in a suitable inert solvent (e.g., acetone,

THF) and cooled in an ice bath. Concentrated aqueous ammonia is added dropwise with

vigorous stirring. The reaction is allowed to proceed to completion. The solvent is then

removed, and the crude product is purified, for instance, by recrystallization from a suitable

solvent system (e.g., ethanol/water).

Biological Activity and Signaling Pathways
Mechanism of Action as an Antibacterial Agent
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As a member of the sulfonamide class of drugs, 5-Aminopyridine-3-sulfonamide is predicted

to exert its antibacterial effect by acting as a competitive inhibitor of the enzyme

dihydropteroate synthase (DHPS). This enzyme is critical in the bacterial folic acid synthesis

pathway. By mimicking the natural substrate, para-aminobenzoic acid (PABA), the sulfonamide

blocks the synthesis of dihydropteroic acid, a precursor to tetrahydrofolic acid (THF). THF is an

essential cofactor for the synthesis of nucleotides and certain amino acids, and its depletion

ultimately inhibits bacterial growth and replication.

The following diagram illustrates the role of DHPS in the bacterial folate biosynthesis pathway

and the inhibitory action of sulfonamides.
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Bacterial Folate Biosynthesis Pathway and Site of Sulfonamide Inhibition

Folate Biosynthesis Pathway

p-Aminobenzoic acid (PABA)

Dihydropteroate Synthase (DHPS)

Dihydropteridine pyrophosphate

Dihydropteroic acid

Dihydrofolic acid (DHF)

+ Glutamate

Dihydrofolate Reductase (DHFR)

Tetrahydrofolic acid (THF)

Nucleotide Synthesis Amino Acid Synthesis

5-Aminopyridine-3-sulfonamide

Competitive Inhibition
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Caption: Inhibition of bacterial dihydropteroate synthase by sulfonamides.
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Potential for Broader Biological Activity
Derivatives of pyridine sulfonamide have been investigated for a range of other biological

activities. These include the inhibition of carbonic anhydrases, which are implicated in various

physiological processes and diseases such as glaucoma and cancer, and the inhibition of

various protein kinases, which are key targets in oncology. Therefore, 5-Aminopyridine-3-
sulfonamide could serve as a scaffold for the development of novel inhibitors targeting these

enzyme families. Further research is warranted to explore these potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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